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Compound of Interest

Compound Name: Fentin acetate

Cat. No.: B1672543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fentin acetate, an organotin compound, has historically been utilized as a non-systemic

fungicide with protective and some curative action against a range of fungal pathogens. This

guide provides an objective comparison of Fentin acetate with other prominent non-systemic

fungicides, including dithiocarbamates (Mancozeb), chloronitriles (Chlorothalonil), and copper-

based compounds (Copper Oxychloride). The following sections present a summary of their

performance based on available experimental data, detailed experimental protocols, and

visualizations of their mechanisms of action. It is important to note that Fentin acetate is

considered an obsolete fungicide in many regions due to environmental and toxicological

concerns.

Performance Data Summary
The efficacy of Fentin acetate and its alternatives varies depending on the target pathogen,

crop, and environmental conditions. The following tables summarize available quantitative data

from comparative studies.

Table 1: Comparative Efficacy Against Potato Late Blight (Phytophthora infestans)
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Fungicide
Active
Ingredient

Application
Rate

Disease
Control
Efficacy (%)

Reference

Fentin acetate Fentin acetate 200-300 g/ha
Variable, often

used in mixtures
[1]

Mancozeb Mancozeb 1.5 - 2.0 kg/ha 75-85 [2]

Chlorothalonil Chlorothalonil 1.0 - 1.5 L/ha 70-80 [2]

Copper

Oxychloride

Copper

Oxychloride
2.0 - 3.0 kg/ha 65-75

Table 2: Comparative Efficacy Against Sugar Beet Leaf Spot (Cercospora beticola)

Fungicide
Active
Ingredient

Application
Rate

Disease
Severity
Reduction (%)

Reference

Fentin acetate Fentin acetate 200-300 g/ha
Moderate to

Good
[1]

Mancozeb Mancozeb 1.5 - 2.0 kg/ha Good [3]

Copper-based

fungicides

Copper

Hydroxide/Oxych

loride

2 pt/a Good [3]

Triphenyltin

hydroxide

(related to Fentin

acetate)

Triphenyltin

hydroxide
8 fl oz/a Good [3]

Note: Direct comparative studies with quantitative data for Fentin acetate against other non-

systemic fungicides for bean anthracnose were limited in the available literature.

Mechanism of Action
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The fungicidal activity of these non-systemic compounds relies on different biochemical

interactions with the fungal cells.

Fentin Acetate
Fentin acetate is known to be an inhibitor of oxidative phosphorylation in fungal mitochondria.

It disrupts the ATP synthesis process, leading to energy deprivation and ultimately cell death.

Fentin acetate MitochondrionEnters ATP SynthaseTargets ATP ProductionInhibits Energy DeprivationLeads to Fungal Cell DeathCauses

Mancozeb Fungal CellEnters Isothiocyanate
Formation

Sulfhydryl (-SH)
containing Enzymes

Reacts with Enzyme InactivationLeads to Metabolic DisruptionCauses Fungal Cell DeathResults in

Chlorothalonil Fungal CellEnters

GlutathioneReacts with

Sulfhydryl (-SH)
containing Enzymes

Reacts with

Inactivation Metabolic DisruptionLeads to Fungal Cell DeathCauses

Copper Oxychloride Copper Ions (Cu²⁺)Releases Fungal Cell SurfaceContact

Proteins & EnzymesDenatures

Cell Membrane

Disrupts

Disruption of Cellular Processes Fungal Cell DeathLeads to
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Preparation Inoculation & Incubation Data Analysis

Prepare PDA Medium Add Fungicide to PDA
(Poisoned Medium) Pour Plates Cut Mycelial Disc Inoculate Center of Plate Incubate Plates Measure Radial Growth Calculate Percent Inhibition

Start

Plot Setup (RCBD)

Planting Susceptible Variety

Fungicide Application
(Preventative & Regular Intervals)

Regular Disease Assessment

Repeat at Intervals

Yield Data Collection

Statistical Analysis (ANOVA)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1672543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672543?utm_src=pdf-custom-synthesis
https://journaloffarmsciences.in/index.php/JFM/article/download/432/408
https://www.researchgate.net/publication/398639238_Fungicide_Rotations_and_Host_Resistance_for_Cercospora_Leaf_Spot_Management_in_Sugar_Beet
https://www.researchtrend.net/bfij/pdf/Management-of-Early-Blight-of-Potato-by-using-Newer-Fungicides-Prasad-PS-44.pdf
https://www.benchchem.com/product/b1672543#comparing-fentin-acetate-with-other-non-systemic-fungicides
https://www.benchchem.com/product/b1672543#comparing-fentin-acetate-with-other-non-systemic-fungicides
https://www.benchchem.com/product/b1672543#comparing-fentin-acetate-with-other-non-systemic-fungicides
https://www.benchchem.com/product/b1672543#comparing-fentin-acetate-with-other-non-systemic-fungicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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